molecular formula C9H9ClFNO B8450547 7-chloro-8-fluoro-3-methyl-2,3-dihydro-4H-1,4-benzoxazine

7-chloro-8-fluoro-3-methyl-2,3-dihydro-4H-1,4-benzoxazine

Cat. No.: B8450547
M. Wt: 201.62 g/mol
InChI Key: OYJNFTPNBSNXQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-chloro-8-fluoro-3-methyl-2,3-dihydro-4H-1,4-benzoxazine is a useful research compound. Its molecular formula is C9H9ClFNO and its molecular weight is 201.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9ClFNO

Molecular Weight

201.62 g/mol

IUPAC Name

7-chloro-8-fluoro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine

InChI

InChI=1S/C9H9ClFNO/c1-5-4-13-9-7(12-5)3-2-6(10)8(9)11/h2-3,5,12H,4H2,1H3

InChI Key

OYJNFTPNBSNXQD-UHFFFAOYSA-N

Canonical SMILES

CC1COC2=C(N1)C=CC(=C2F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.3 g (7.9 mmols) of 2-acetonyloxy-4-chloro-3-fluoronitrobenzene was dissolved in 30 ml of ethanol and catalytically reduced in the presence of 2 g of Raney nickel. After completion of the reduction, the catalyst was removed by filtration, and the filtrate was concentrated. The resulting residue was purified by silica gel (20 g) column chromatography using chloroform as an eluant to provide 1.2 g (75.5% yield) of 7-chloro-8-fluoro-3-methyl-2,3-dihydro-4H-1,4-benzoxazine as an oil.
Name
2-acetonyloxy-4-chloro-3-fluoronitrobenzene
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
2 g
Type
catalyst
Reaction Step Two

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